Cas no 2613384-14-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2,2-difluoropropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2,2-difluoropropanoic acid
• CAS No: 2613384-14-6
• MF: C₁₉H₁₇F₂NO₄
• MW: 361.33939242363
• MDL: MFCD33032132
• CID: 5359848
• PubChem ID: 155943741
• Update Time: 2025-10-30

3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• Z4910696263
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-2,2-difluoropropanoic acid
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2,2-difluoropropanoic acid

• MDL： MFCD33032132
• Inchi： 1S/C19H17F2NO4/c1-22(11-19(20,21)17(23)24)18(25)26-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10-11H2,1H3,(H,23,24)
• InChI Key： YMXRULFRKWSXRW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(C)C(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 520
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2,2-difluoropropanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2,2-difluoropropanoic acid (CAS: 2613384-14-6)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2,2-difluoropropanoic acid (CAS: 2613384-14-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropanoic acid backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in various applications, including peptide synthesis, drug delivery, and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, properties, and potential therapeutic applications.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2,2-difluoropropanoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the introduction of the difluoromethyl group, which is known to enhance metabolic stability and bioavailability. Researchers have employed novel catalytic methods and green chemistry principles to streamline the synthesis, reducing the environmental impact while maintaining high efficiency.

One of the most notable applications of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for the amino group, enabling the stepwise construction of peptides with high precision. Recent advancements have demonstrated that the incorporation of the difluoropropanoic acid moiety can improve the solubility and stability of peptide intermediates, thereby facilitating the synthesis of complex peptide-based therapeutics. This has significant implications for the development of new drugs targeting diseases such as cancer, diabetes, and neurodegenerative disorders.

In addition to its utility in peptide synthesis, 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2,2-difluoropropanoic acid has been investigated for its potential as a enzyme inhibitor. Preliminary studies suggest that the difluoromethyl group can interact with active sites of certain enzymes, leading to potent inhibition. This property is particularly relevant in the context of drug discovery, where enzyme inhibitors play a critical role in modulating biochemical pathways. Ongoing research aims to elucidate the mechanistic details of these interactions and explore the compound's efficacy in preclinical models.

Another area of interest is the compound's potential in drug delivery systems. The Fmoc group, known for its hydrophobicity, can be utilized to enhance the encapsulation and release of therapeutic agents in nanocarriers. Recent studies have explored the use of this compound in the design of stimuli-responsive drug delivery systems, which can release their payload in response to specific environmental triggers, such as pH or enzymatic activity. These innovations hold promise for improving the targeted delivery of drugs to diseased tissues while minimizing off-target effects.

Despite these advancements, challenges remain in the widespread adoption of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2,2-difluoropropanoic acid. Issues such as scalability of synthesis, cost-effectiveness, and long-term stability need to be addressed to fully realize its potential. Future research directions may include the development of more efficient synthetic routes, the exploration of new therapeutic applications, and the investigation of its pharmacokinetic and pharmacodynamic properties in vivo.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2,2-difluoropropanoic acid (CAS: 2613384-14-6) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and functional properties make it a valuable tool for peptide synthesis, enzyme inhibition, and drug delivery. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.